![molecular formula C20H18N2O6 B2641220 3-(9,10-dimethoxy-5,11-dioxo-6a,11-dihydroisoindolo[2,1-a]quinazolin-6(5H)-yl)propanoic acid CAS No. 1630763-34-6](/img/structure/B2641220.png)
3-(9,10-dimethoxy-5,11-dioxo-6a,11-dihydroisoindolo[2,1-a]quinazolin-6(5H)-yl)propanoic acid
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Description
3-(9,10-dimethoxy-5,11-dioxo-6a,11-dihydroisoindolo[2,1-a]quinazolin-6(5H)-yl)propanoic acid is a useful research compound. Its molecular formula is C20H18N2O6 and its molecular weight is 382.372. The purity is usually 95%.
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Scientific Research Applications
Antitumor Activity and FGFR1 Inhibitory Activity
Research has demonstrated the synthesis and anticancer properties of isoindoloquinazoline derivatives, indicating their potential as promising antitumor agents. These compounds exhibit FGFR1 inhibitory activity, which could be critical in cancer treatment strategies. The study conducted by Voskoboynik et al. (2016) outlines the synthesis and evaluation of novel isoindolo[2,1-a][1,2,4]triazino[2,3-c]quinazolines, showcasing their spectral properties and antitumor efficacy along with FGFR1 inhibitory activity. This highlights the potential of similar compounds in cancer research and therapy (Voskoboynik et al., 2016).
Analytical Methods for Quality Control
The analytical methods for quality control of promising active pharmaceutical ingredients (API) among derivatives of 4-oxoquinoline-3-propanoic acids are crucial for ensuring the safety and efficacy of new drugs. A study on 3-(2-methyl-4-oxo-1,4-dihydroquinoline-3-yl) propanoic acid demonstrates the necessity of including 13C NMR-spectroscopy among the list of control methods, highlighting the importance of rigorous quality control in the development of pharmaceutical compounds (Zubkov et al., 2016).
Synthetic Methodologies
The development of novel synthetic methodologies for constructing complex molecules is a key area of research. Merchán Arenas and Kouznetsov (2014) described the diastereoselective synthesis of dihydroisoindoloquinolin-11-ones using solvent-free conditions, which is indicative of the advancements in green chemistry and efficient synthetic processes. This study provides insight into the synthesis of highly functionalized molecules with potential biological activities (Merchán Arenas & Kouznetsov, 2014).
properties
IUPAC Name |
3-(9,10-dimethoxy-5,11-dioxo-6aH-isoindolo[2,1-a]quinazolin-6-yl)propanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N2O6/c1-27-14-8-7-12-16(17(14)28-2)20(26)22-13-6-4-3-5-11(13)19(25)21(18(12)22)10-9-15(23)24/h3-8,18H,9-10H2,1-2H3,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PISSDPLADVGOLL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C2=C(C=C1)C3N(C(=O)C4=CC=CC=C4N3C2=O)CCC(=O)O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N2O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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